Cas no 197169-71-4 (3-[[(2-Propen-1-yloxy)carbonyl]amino]-L-alanine)

• Product Name: 3-[[(2-Propen-1-yloxy)carbonyl]amino]-L-alanine
• CAS No: 197169-71-4
• MF: C₇H₁₂N₂O₄
• MW: 188.181181907654
• CID: 5890129
• PubChem ID: 118566816
• Update Time: 2025-08-05

3-[[(2-Propen-1-yloxy)carbonyl]amino]-L-alanine Chemical and Physical Properties

Names and Identifiers

• 3-[[(2-Propen-1-yloxy)carbonyl]amino]-L-alanine
• EN300-7466205
• (2S)-2-amino-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 197169-71-4
• SCHEMBL17324271

• Inchi： 1S/C7H12N2O4/c1-2-3-13-7(12)9-4-5(8)6(10)11/h2,5H,1,3-4,8H2,(H,9,12)(H,10,11)/t5-/m0/s1
• InChI Key： PQKJHLXYNGBYQR-YFKPBYRVSA-N
• SMILES： C(O)(=O)[C@H](CNC(OCC=C)=O)N

Computed Properties

• Exact Mass: 188.07970687g/mol
• Monoisotopic Mass: 188.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 370.9±42.0 °C(Predicted)
• pka: 2.16±0.10(Predicted)

Additional information on 3-[[(2-Propen-1-yloxy)carbonyl]amino]-L-alanine

Recent Advances in the Study of 3-[[(2-Propen-1-yloxy)carbonyl]amino]-L-alanine (CAS: 197169-71-4)

The compound 3-[[(2-Propen-1-yloxy)carbonyl]amino]-L-alanine (CAS: 197169-71-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structure combining an L-alanine backbone with an allyloxycarbonyl (Alloc) protecting group, has shown promising applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have explored its potential as a versatile building block in the development of novel bioactive compounds.

One of the key areas of research focuses on the role of 3-[[(2-Propen-1-yloxy)carbonyl]amino]-L-alanine in peptide synthesis. The Alloc group is widely recognized for its orthogonality in protecting amino acids, enabling selective deprotection under mild conditions. Recent advancements have demonstrated its utility in solid-phase peptide synthesis (SPPS), where it facilitates the construction of complex peptides with high efficiency and minimal side reactions. Researchers have also investigated its compatibility with other protecting groups, such as Fmoc and Boc, to optimize synthetic pathways for peptide-based therapeutics.

In addition to its synthetic applications, 3-[[(2-Propen-1-yloxy)carbonyl]amino]-L-alanine has been explored for its potential in drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use as a linker in prodrug formulations. The Alloc group's ability to undergo controlled cleavage in response to specific stimuli, such as enzymatic activity or pH changes, makes it an attractive candidate for targeted drug release. This property has been leveraged in the design of prodrugs for cancer therapy, where precise delivery of cytotoxic agents to tumor cells is critical.

Further investigations have delved into the biochemical interactions of 3-[[(2-Propen-1-yloxy)carbonyl]amino]-L-alanine with biological targets. Molecular docking studies have revealed its affinity for certain enzymes involved in amino acid metabolism, suggesting potential applications in enzyme inhibition. For instance, preliminary data indicate that derivatives of this compound may act as inhibitors of alanine racemase, an enzyme essential for bacterial cell wall synthesis. This finding opens new avenues for the development of antibacterial agents targeting resistant strains.

The safety and pharmacokinetic profile of 3-[[(2-Propen-1-yloxy)carbonyl]amino]-L-alanine have also been subjects of recent research. In vitro and in vivo studies have assessed its cytotoxicity, metabolic stability, and bioavailability. Results suggest that the compound exhibits low toxicity in mammalian cells, making it a viable candidate for further preclinical development. However, challenges remain in optimizing its pharmacokinetic properties, particularly in enhancing its stability in systemic circulation.

Looking ahead, the versatility of 3-[[(2-Propen-1-yloxy)carbonyl]amino]-L-alanine positions it as a valuable tool in both synthetic chemistry and drug discovery. Future research directions may include the exploration of its derivatives for broader therapeutic applications, as well as the development of more efficient synthetic methodologies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock its potential in addressing unmet medical needs.